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Compound of Interest

Compound Name: Propylene glycol monopalmitate
CAS No.: 29013-28-3
Cat. No.: B15551273
Get Quote
. J

For Immediate Release

This technical guide provides a comprehensive overview of propylene glycol monopalmitate,
a non-ionic emulsifier with significant applications in the pharmaceutical, cosmetic, and food
industries. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical properties, and insights into its
application in drug delivery systems.

Core Chemical Identifiers and Properties

Propylene glycol monopalmitate is the monoester of propylene glycol and palmitic acid. It is
important to distinguish between the specific isomers and the commercial products, which are
often mixtures. The key identifiers and molecular properties are summarized below.
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Identifier Value Reference

) Propylene Glycol
Chemical Name _
Monopalmitate

2-Hydroxypropy!
hexadecanoate, 2-

Synonyms _ [1]
Hydroxypropyl palmitate, 1,2-

Propanediol monopalmitate

29013-28-3 (for 2-
CAS Number Hydroxypropyl [11[2]

hexadecanoate)

3539-33-1 (for 1-Palmitoyl-1,2-

Propanediol)

1323-39-3 (for Propylene
Glycol Monostearate
[31[41[51[6][7]

containing ~35%

monopalmitate)

Molecular Formula C19H3803 [1]

Molecular Weight 314.5 g/mol [1]

Propylene glycol monopalmitate is a lipophilic, oil-soluble emulsifier.[4] It is often used in
combination with other emulsifiers to achieve desired properties in formulations.

Applications in Drug Delivery: Solid Lipid
Nanoparticles

A primary application of propylene glycol monopalmitate in pharmaceutical research is in the
formulation of solid lipid nanoparticles (SLNs).[2] SLNs are colloidal drug carriers that offer
advantages such as controlled release, improved bioavailability of poorly soluble drugs, and
targeted delivery.
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Experimental Workflow for Solid Lipid Nanoparticle
(SLN) Formulation

The following diagram outlines a typical workflow for the preparation of SLNs using propylene

glycol monopalmitate.

Oil Phase Preparation

’ Propylene Glycol Monopalmitate (Lipid) Heating and Mixing

Aqueous Phase

Hot o/w Emulsion Cooling / Solidification Solid Lipid Nanoparticle (SLN) Dispersion
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Click to download full resolution via product page

Workflow for the preparation of Solid Lipid Nanoparticles (SLNSs).

Detailed Experimental Protocol for SLN Formulation

A common method for preparing SLNs is the hot homogenization technique.

o Preparation of the Lipid Phase: Propylene glycol monopalmitate is melted by heating it to
a temperature approximately 5-10°C above its melting point. The lipophilic drug is then

dissolved in the molten lipid.

o Preparation of the Aqueous Phase: An aqueous solution of a surfactant (e.g., Poloxamer
188, Tween 80) is prepared and heated to the same temperature as the lipid phase.
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» Homogenization: The hot lipid phase is dispersed in the hot aqueous phase under high-
speed stirring using a high-shear homogenizer. This results in the formation of a hot oil-in-
water (o/w) emulsion.

» Solidification: The hot nanoemulsion is then cooled down to room temperature while stirring,
which leads to the solidification of the lipid droplets and the formation of a solid lipid
nanoparticle dispersion.

Analytical Methodologies

The characterization of propylene glycol esters of fatty acids in various matrices is crucial for
quality control and research purposes.

Determination of Free Propylene Glycol

A standard method for determining the amount of free propylene glycol in a sample involves a
titration procedure.

Sample Preparation: The sample containing propylene glycol monopalmitate is dissolved
in chloroform.

o Extraction: The chloroform solution is washed with water in a separatory funnel to extract the
free propylene glycol into the aqueous phase.

o Oxidation: The aqueous extract is treated with a periodic acid solution, which selectively
oxidizes the propylene glycol.

« Titration: The excess periodic acid is then determined by iodometric titration with a standard
sodium thiosulfate solution.

The following diagram illustrates the key steps in this analytical procedure.
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Analytical workflow for the determination of free propylene glycol.

Biological Activity and Signaling Pathways

Currently, there is limited specific information available in the public domain regarding the direct
interaction of propylene glycol monopalmitate with cellular signaling pathways. Its biological
activity is primarily understood in the context of its role as an excipient in drug formulations,
where it is generally considered to be of low toxicity. Propylene glycol and its esters are widely
used in oral, parenteral, and topical pharmaceutical preparations.[8]

Further research is required to elucidate any specific biological effects or signaling pathways
that may be modulated by propylene glycol monopalmitate. As a component of drug delivery

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15551273/docs?utm_src=pdf-body-img#propylene-glycol-monopalmitate-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15551273/docs?utm_src=pdf-body#propylene-glycol-monopalmitate-a-technical-guide-for-researchers
https://www.ema.europa.eu/en/documents/report/propylene-glycol-used-excipient-report-published-support-questions-and-answers-propylene-glycol-used-excipient-medicinal-products-human-use_en.pdf
https://www.benchchem.com/product/b15551273/docs?utm_src=pdf-body#propylene-glycol-monopalmitate-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551273?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

systems, its primary role is to enhance the solubility, stability, and bioavailability of active
pharmaceutical ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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